Cas no 2680746-52-3 (benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate)

• Product Name: benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate
• CAS No: 2680746-52-3
• MF: C₁₃H₁₀ClIN₂O₂
• MW: 388.588174343109
• CID: 5622219
• PubChem ID: 165925616
• Update Time: 2025-05-27

benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate
• EN300-28302487
• 2680746-52-3

• Inchi： 1S/C13H10ClIN2O2/c14-12-6-11(10(15)7-16-12)17-13(18)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,16,17,18)
• InChI Key： YJIVHIAUCMOSFO-UHFFFAOYSA-N
• SMILES： IC1C=NC(=CC=1NC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 387.94755g/mol
• Monoisotopic Mass: 387.94755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.2Ų